BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to
Ammonium Benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzoic acid ammonium salt

Cat. No.: B157300

This technical guide provides an in-depth overview of the core physicochemical properties of
ammonium benzoate, tailored for researchers, scientists, and professionals in drug
development.

Core Physicochemical Properties

Ammonium benzoate is the ammonium salt of benzoic acid, presenting as a white, crystalline
solid.[1][2] It is formed from the reaction of benzoic acid with ammonia.[1] This compound has
applications in various industries, including as a preservative and in electronics.

Quantitative Data Summary

The fundamental quantitative data for ammonium benzoate is summarized in the table below
for ease of reference and comparison.
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Property Value Unit
Molecular Formula C7HoNO:2

Molecular Weight 139.15 g/mol
Density 1.26 g/cm3
Melting Point 198 °C
Solubility in Water (20 °C) 21.3 /100 mL
Solubility in Water (100 °C) 83 /100 mL

Experimental Protocols

Synthesis of Ammonium Benzoate

A common method for the laboratory synthesis of ammonium benzoate involves the acid-base
reaction between benzoic acid and ammonia.

Objective: To synthesize ammonium benzoate from benzoic acid and agueous ammonia.
Materials:

e Benzoic acid (C7He0O2)

e Aqueous ammonia (NH4OH), concentrated

 Distilled water

o Beakers

e Stirring rod

e Hot plate

o Crystallizing dish

e pH indicator paper

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Dissolution of Benzoic Acid: In a fume hood, dissolve a known quantity of benzoic acid in a
minimal amount of warm distilled water in a beaker. Gentle heating on a hot plate may be
required to facilitate dissolution.

o Neutralization with Ammonia: While stirring continuously, slowly add concentrated aqueous
ammonia to the benzoic acid solution. Monitor the pH of the solution using pH indicator
paper. Continue adding ammonia dropwise until the solution is neutral to slightly alkaline (pH
7-8).

o Crystallization: Allow the resulting solution to cool to room temperature. Place the beaker in
an ice bath to promote the crystallization of ammonium benzoate.

e |solation and Drying: Collect the white crystals of ammonium benzoate by vacuum filtration.
Wash the crystals with a small amount of cold distilled water to remove any unreacted
starting materials. Dry the crystals in a desiccator or a low-temperature oven.

Logical Relationship: Dissociation in Water

Ammonium benzoate is a salt that dissociates in water to form ammonium cations (NH4*) and
benzoate anions (C7Hs027). This equilibrium is fundamental to its properties and applications.
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Caption: Dissociation of ammonium benzoate in an aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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